Cas no 21010-06-0 (5-(Thiophen-2-yl)pentanoic acid)

• Product name: 5-(Thiophen-2-yl)pentanoic acid
• CAS No: 21010-06-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD00151849
• CID: 88236
• PubChem ID: 152324

5-(Thiophen-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Thienyl)-pentanoic acid
• 5-(2-Thienyl)pentanoic acid
• 5-(2-Thienyl)valeric acid
• 2-Thiophenepentanoic acid
• 5-thiophen-2-ylpentanoic acid
• 5-(thien-2-yl)pentanoic acid
• 5-(Thiophen-2-yl)pentanoic acid
• 5-(thiophene-2-yl)pentanoic acid
• 5-[2]Thienyl-valeriansaeure
• 5-[2]thienyl-valeric acid
• AKOS003242024
• 5-(2-thienyl)-n-valeric acid
• E83839
• SCHEMBL2400084
• 5-(Thiophen-2-yl)pentanoicacid
• FT-0619611
• MFCD00151849
• HMS1439L14
• Maybridge3_003072
• A815073
• NS-01652
• CS-0324015
• EN300-343932
• GEO-03269
• DTXSID70175219
• 21010-06-0
• J-013766
• IDI1_014459
• DB-045451

• MDL： MFCD00151849
• Inchi： InChI=1S/C9H12O2S/c10-9(11)6-2-1-4-8-5-3-7-12-8/h3,5,7H,1-2,4,6H2,(H,10,11)
• InChI Key： OQFTZRHAQGXEQU-UHFFFAOYSA-N
• SMILES： C(CCC(=O)O)CC1=CC=CS1
• BRN： 126021

Computed Properties

• Exact Mass: 184.05600
• Monoisotopic Mass: 184.0558
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Brown powder2. density (g/ml, 25/4 ℃)
• Density: 1.2±0.1 g/cm3
• Melting Point: 41-44°C
• Boiling Point: 336.8±25.0 °C at 760 mmHg
• Flash Point: 157.5±23.2 °C
• Refractive Index: 1.549
• PSA: 65.54000
• LogP: 2.54550
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Thiophen-2-yl)pentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(Thiophen-2-yl)pentanoic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%